Cas no 2770556-96-0 ((9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate
• CAS No: 2770556-96-0
• MF: C₂₁H₂₃NO₂
• MW: 321.41282582283
• CID: 6191453
• PubChem ID: 165994861
• Update Time: 2025-06-27

(9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate
• EN300-37396725
• 2770556-96-0

• Inchi： 1S/C21H23NO2/c1-3-4-9-15(2)22-21(23)24-14-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h3,5-8,10-13,15,20H,1,4,9,14H2,2H3,(H,22,23)
• InChI Key： UBSHHMGCWYXKPH-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 321.172878976g/mol
• Monoisotopic Mass: 321.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate

Introduction to (9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate and Its Applications in Modern Chemical Biology

(9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate, with the CAS number 2770556-96-0, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceutical research, particularly in the development of novel bioactive molecules. The compound's structure consists of a fluorene core linked to a carbamate group, which is further substituted with a hex-5-enyl moiety. This specific arrangement of functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further exploration.

The fluorene moiety, known for its rigidity and hydrophobicity, plays a crucial role in determining the compound's overall behavior. It serves as an excellent scaffold for drug design due to its ability to interact favorably with biological targets. In contrast, the hex-5-enyl group introduces a degree of flexibility and lipophilicity, which can enhance the molecule's solubility and permeability across biological membranes. These characteristics make (9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate particularly promising for applications in drug delivery systems and targeted therapies.

Recent advancements in chemical biology have highlighted the importance of structurally diverse molecules in understanding complex biological processes. The carbamate group in (9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate is particularly noteworthy, as it has been shown to participate in various biochemical interactions. Studies have demonstrated that carbamate derivatives can act as modulators of enzyme activity, influencing pathways such as metabolism and signal transduction. The presence of this functional group in our compound suggests potential therapeutic effects in areas such as inflammation and neurodegenerative diseases.

One of the most exciting aspects of (9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate is its versatility in synthetic chemistry. The compound can be readily modified through various chemical reactions, allowing researchers to tailor its properties for specific applications. For instance, the fluorene core can be functionalized to introduce additional binding sites or tags, enhancing its utility in high-throughput screening assays. Similarly, the hex-5-enyl group offers opportunities for further derivatization, enabling the creation of analogs with enhanced bioactivity or selectivity.

The pharmaceutical industry has shown particular interest in molecules that exhibit dual functionality—that is, they can interact with multiple targets or perform multiple tasks simultaneously. (9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate fits this description well, as its structural features allow it to engage with both hydrophobic and hydrophilic regions of biological targets. This property is particularly valuable in the development of multitarget drugs, which are designed to address complex diseases by simultaneously modulating multiple pathways.

In addition to its pharmaceutical potential, (9H-fluoren-9-yl)methyl N-(hex-5-en-2-yl)carbamate has implications in materials science and nanotechnology. The compound's unique optical properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Furthermore, its ability to form stable complexes with metal ions suggests applications in catalysis and sensing technologies. These interdisciplinary applications highlight the broad utility of this compound beyond traditional pharmaceuticals.

Recent research has also explored the use of (9H-fluoren-9-yl)methyl N-(hex-5-eny l)carbamate as a tool for studying protein-protein interactions. The compound's ability to bind specifically to target proteins has been exploited in developing probes for biochemical assays. These probes have enabled researchers to gain insights into complex signaling networks and identify potential drug targets more efficiently. The development of such tools represents a significant step forward in drug discovery and personalized medicine.

The synthesis of (9H-fluoren -9 -y l)methyl N-(hex -5 -en -2 -y l)carbamate presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the fluorene core, while carbamate formation can be achieved through various condensation reactions. These synthetic strategies have not only improved yield but also enhanced purity, making the compound more suitable for biological studies.

The future prospects for (9H-fluoren -9 -y l)methyl N-(hex -5 -en -2 -y l)carbamate are bright, with ongoing research aimed at uncovering new applications and refining its properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this compound. As our understanding of biological systems continues to grow, molecules like (9H-fluoren -9 -y l)methyl N-(hex -5 -en -2 -y l)carbamate will play an increasingly important role in advancing medical science and improving human health.